Pyrazolidin-3-one (CAS 10234-72-7) solves the need for a safe, unblocked pyrazolidinone building block. Unlike toxic acyclic hydrazines or N-phenyl-blocked Phenidone, it provides two free nitrogen centers for precise derivatization.
Pyrazolidin-3-one (CAS 10234-72-7) is an unsubstituted, saturated 5-membered cyclic hydrazine derivative that serves as a highly versatile, pre-cyclized building block for the synthesis of complex pharmaceuticals and agrochemicals [1]. Unlike acyclic hydrazines or N-substituted analogs, it provides a stable, bifunctional core with two reactive nitrogen centers (N1 and N2) and a carbonyl group, enabling precise regioselective functionalization [2]. Its high polarity, characterized by a Topological Polar Surface Area of 41.1 Ų, and stable solid form make it a preferred starting material for modular library synthesis, bypassing the handling hazards of volatile acyclic precursors .
Substituting pyrazolidin-3-one with acyclic hydrazines or its common N-substituted analog, 1-phenyl-3-pyrazolidinone (Phenidone), severely compromises synthetic flexibility and process safety [1]. Acyclic hydrazines introduce extreme toxicity and volatility, requiring complex, low-yield cyclization steps to form the pyrazolidinone core in situ [2]. Conversely, substituting with Phenidone blocks the N1 position with a bulky, hydrophobic phenyl group, preventing essential N1-alkylation or acylation required for synthesizing diverse libraries [3]. Furthermore, the phenyl group drastically reduces aqueous solubility, forcing the use of highly alkaline or specialized solvent systems that may degrade sensitive intermediates during downstream processing[1].
Pyrazolidin-3-one provides an unhindered N1-H position, which is critical for regioselective functionalization in modular synthesis [1]. In the preparation of jasmonoyl-L-isoleucine analogs and CCK-B receptor antagonists, the unsubstituted core allows for direct N,O-bis-Boc protection or targeted N1-alkylation [2]. In contrast, using the common analog 1-phenyl-3-pyrazolidinone completely blocks the N1 site, restricting functionalization exclusively to the N2 position or the carbon backbone [1]. This absolute structural difference makes the unsubstituted form mandatory for libraries requiring N1 diversity.
| Evidence Dimension | N1 substitution availability |
| Target Compound Data | 100% available free N1-H for regioselective protection/alkylation |
| Comparator Or Baseline | 1-Phenyl-3-pyrazolidinone (0% available N1-H due to phenyl block) |
| Quantified Difference | Absolute structural divergence in N1 reactivity |
| Conditions | Standard electrophilic substitution or Boc-protection assays |
Procurement of the unsubstituted core is structurally required to access N1-functionalized pharmaceutical derivatives.
Utilizing pre-cyclized pyrazolidin-3-one eliminates the need to handle acyclic hydrazine or hydrazine hydrate during the formation of 5-membered cyclic hydrazine moieties [1]. Hydrazine hydrate is highly toxic, volatile, and poses severe explosion hazards, requiring specialized containment protocols. Pyrazolidin-3-one is a stable, solid intermediate that bypasses the hazardous in situ cyclization step, significantly reducing Environmental, Health, and Safety (EH&S) overhead while improving batch-to-batch reproducibility in industrial scale-ups[1].
| Evidence Dimension | Volatility and handling hazard |
| Target Compound Data | Stable solid, low volatility, pre-cyclized core |
| Comparator Or Baseline | Hydrazine hydrate (highly volatile, severe toxicity and explosion hazard) |
| Quantified Difference | Elimination of highly hazardous gaseous/volatile handling steps |
| Conditions | Industrial scale-up and bulk precursor handling |
Bypassing acyclic hydrazine cyclization reduces safety infrastructure costs and simplifies regulatory compliance during manufacturing.
The absence of a hydrophobic N-substituent gives pyrazolidin-3-one a highly favorable polarity profile, characterized by a Topological Polar Surface Area of 41.1 Ų . In contrast, 1-phenyl-3-pyrazolidinone requires boiling water (approx. 1g/10mL) or highly alkaline solutions to dissolve, and is practically insoluble in ether [1]. Pyrazolidin-3-one's enhanced solubility in mild aqueous and polar organic solvent systems prevents the need for harsh, highly alkaline reaction conditions that can degrade sensitive functional groups during multi-step syntheses .
| Evidence Dimension | Aqueous and polar solvent solubility |
| Target Compound Data | High polarity (PSA 41.1 Ų), soluble in mild conditions |
| Comparator Or Baseline | 1-Phenyl-3-pyrazolidinone (requires boiling water or high pH, practically insoluble in ether) |
| Quantified Difference | Significant reduction in required solvent temperature and pH for dissolution |
| Conditions | Standard aqueous and organic process chemistry conditions |
Enables the use of milder reaction conditions, preserving the integrity of pH-sensitive or thermally labile intermediates.
Ideal as the core building block for synthesizing jasmonoyl-L-isoleucine analogs, where the unhindered N1 and N2 positions allow independent variation of alkyl side chains and acid linkers [1].
Required precursor for the enantioselective synthesis of 4,5-disubstituted pyrazolidinones, such as CCK-B receptor antagonists, which rely on the free N1 position for specific functionalization [2].
Selected by process chemists as a safer, pre-cyclized alternative to hydrazine hydrate for incorporating the 1,2-diazolidine motif into agrochemicals and pharmaceuticals, minimizing EH&S risks and avoiding in situ cyclization [1].